Cas no 1208955-63-8 (N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide)

• Product Name: N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• CAS No: 1208955-63-8
• MF: C₁₈H₂₄N₂OS₂
• MW: 348.525961875916
• CID: 5878640
• PubChem ID: 45570890
• Update Time: 2025-05-19

N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• VU0522762-1
• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• AKOS024521174
• F5833-0822
• 1208955-63-8

• Inchi： 1S/C18H24N2OS2/c1-20(2)15(14-7-11-22-13-14)12-19-17(21)18(8-3-4-9-18)16-6-5-10-23-16/h5-7,10-11,13,15H,3-4,8-9,12H2,1-2H3,(H,19,21)
• InChI Key： ACOSDVGQGJRCLJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(C(NCC(C2=CSC=C2)N(C)C)=O)CCCC1

Computed Properties

• Exact Mass: 348.133
• Monoisotopic Mass: 348.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.8A^2
• XLogP3: 3.5

Additional information on N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide (CAS 1208955-63-8): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide (CAS 1208955-63-8) stands out as a compound of significant interest. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of thiophene rings and a cyclopentanecarboxamide moiety makes it a versatile candidate for various biochemical interactions.

The compound's molecular structure, which includes a dimethylaminoethyl group linked to a thiophen-3-yl moiety, offers intriguing possibilities for modulating biological activity. Researchers have explored its potential as a scaffold for designing novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and receptor modulation. The combination of hydrophobic (thiophene) and hydrophilic (dimethylamino) components in its architecture allows for balanced physicochemical properties, making it an attractive subject for drug discovery programs.

Recent trends in pharmaceutical research highlight a growing interest in heterocyclic compounds like N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide. This aligns with current searches for "novel drug candidates with thiophene moieties" and "small molecule modulators for neurological targets." The compound's structural complexity offers multiple sites for chemical modification, enabling medicinal chemists to fine-tune its properties for specific therapeutic applications.

From a synthetic chemistry perspective, the preparation of CAS 1208955-63-8 involves sophisticated organic transformations. The key steps typically include the formation of the cyclopentanecarboxamide core, followed by strategic coupling with the thiophene-containing side chains. These synthetic challenges have made the compound a subject of interest in methodological development, particularly in the areas of amide bond formation and heterocyclic chemistry.

The physicochemical properties of N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide contribute to its potential bioavailability. With calculated logP values suggesting moderate lipophilicity and the presence of hydrogen bond acceptors/donors, the compound demonstrates favorable characteristics for potential drug development. These attributes align with current pharmaceutical industry priorities for "balanced drug-like molecules" and "CNS-penetrant compounds," making it relevant to contemporary research queries.

In biochemical studies, preliminary investigations suggest that derivatives of this structural class may interact with various neurotransmitter receptors. While specific target engagement profiles require further elucidation, the compound's framework shares similarities with known modulators of GPCRs (G-protein coupled receptors) and ion channels. This potential activity spectrum makes it particularly interesting in the context of current research into "next-generation neurological therapeutics."

The commercial and research significance of CAS 1208955-63-8 is reflected in its inclusion in several chemical databases and proprietary compound libraries. Suppliers often highlight its utility as a building block for medicinal chemistry programs and as a reference compound for method development in analytical chemistry. The growing demand for such specialized compounds corresponds with increased searches for "unique chemical scaffolds for drug discovery."

Quality control and characterization of N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy are employed to verify purity and structural integrity. These analytical considerations are crucial for researchers investigating "compound characterization protocols" and "quality standards for research chemicals."

From a safety perspective, while comprehensive toxicological data may be limited for this specific compound, structural analogs suggest that proper handling procedures should be followed in laboratory settings. This aligns with general best practices in chemical research and responds to common queries about "safe handling of research compounds" and "laboratory safety protocols for novel chemicals."

The future research directions for CAS 1208955-63-8 may include detailed structure-activity relationship studies, target identification efforts, and formulation development. These potential applications correspond with trending topics in pharmaceutical research, such as "rational drug design approaches" and "optimization of lead compounds." The compound's unique structural features position it as a valuable asset in these research domains.

In conclusion, N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide represents an intriguing chemical entity with significant potential in pharmaceutical research and development. Its complex structure, combined with promising physicochemical properties, makes it a compound worth watching in the evolving landscape of drug discovery and medicinal chemistry innovation.